Cas no 1060310-51-1 (2-{4-[2-(2-fluorophenoxy)acetamido]phenyl}-N,N-dimethylacetamide)

• Product Name: 2-{4-[2-(2-fluorophenoxy)acetamido]phenyl}-N,N-dimethylacetamide
• CAS No: 1060310-51-1
• MF: C₁₈H₁₉FN₂O₃
• MW: 330.353468179703
• CID: 6130135
• PubChem ID: 25861938
• Update Time: 2025-06-12

2-{4-[2-(2-fluorophenoxy)acetamido]phenyl}-N,N-dimethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{4-[2-(2-fluorophenoxy)acetamido]phenyl}-N,N-dimethylacetamide
• 2-[4-[[2-(2-fluorophenoxy)acetyl]amino]phenyl]-N,N-dimethylacetamide
• F5097-0593
• AKOS024497684
• 1060310-51-1
• 2-(4-(2-(2-fluorophenoxy)acetamido)phenyl)-N,N-dimethylacetamide

• Inchi： 1S/C18H19FN2O3/c1-21(2)18(23)11-13-7-9-14(10-8-13)20-17(22)12-24-16-6-4-3-5-15(16)19/h3-10H,11-12H2,1-2H3,(H,20,22)
• InChI Key： KEVVXBAIQKCKLM-UHFFFAOYSA-N
• SMILES： C(N(C)C)(=O)CC1=CC=C(NC(COC2=CC=CC=C2F)=O)C=C1

Computed Properties

• Exact Mass: 330.13797063g/mol
• Monoisotopic Mass: 330.13797063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-{4-[2-(2-fluorophenoxy)acetamido]phenyl}-N,N-dimethylacetamide

Professional Introduction to Compound with CAS No. 1060310-51-1 and Product Name: 2-{4-[2-(2-fluorophenoxy)acetamido]phenyl}-N,N-dimethylacetamide

The compound with the CAS number 1060310-51-1 and the product name 2-{4-[2-(2-fluorophenoxy)acetamido]phenyl}-N,N-dimethylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of this compound features a complex arrangement of functional groups, including a fluorophenyl moiety, an acetamido group, and a dimethylacetamide backbone, which contribute to its distinct chemical behavior and biological activity.

In recent years, there has been a growing interest in the development of novel compounds that exhibit potent biological activity with minimal side effects. The fluorophenyl group in this compound is particularly noteworthy, as fluorine atoms are known to enhance metabolic stability and binding affinity in drug molecules. This feature has made fluorinated compounds increasingly popular in the pharmaceutical industry. The presence of the acetamido group further contributes to the compound's solubility and bioavailability, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Current research suggests that compounds with similar structural motifs may exhibit inhibitory activity against certain enzymes and receptors involved in pathogenic processes. For instance, studies have shown that modifications involving the fluorophenyl group can lead to enhanced binding to target proteins, thereby increasing therapeutic efficacy. Additionally, the dimethylacetamide moiety provides stability to the molecule, ensuring its integrity during biological assays.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. These methods not only improve the overall yield but also minimize unwanted byproducts, making the process more sustainable and scalable.

Recent advancements in computational chemistry have also played a crucial role in understanding the properties of this compound. Molecular modeling studies have been conducted to predict the binding interactions between this compound and potential target proteins. These simulations have provided valuable insights into how the fluorophenyl, acetamido, and dimethylacetamide groups contribute to its biological activity. Such computational approaches are essential for guiding experimental design and optimizing drug candidates for clinical trials.

In vitro studies have demonstrated promising results regarding the biological activity of this compound. Initial experiments indicate that it may exhibit inhibitory effects on enzymes associated with inflammatory pathways, making it a potential candidate for treating inflammatory diseases. Furthermore, preliminary toxicity studies suggest that the compound is well-tolerated at therapeutic doses, although further research is needed to fully assess its safety profile.

The development of new pharmaceuticals is a complex process that requires collaboration across multiple disciplines. Chemists, biologists, and pharmacologists must work together to translate laboratory discoveries into safe and effective treatments for patients. The compound with CAS number 1060310-51-1 exemplifies this collaborative approach, as it represents a convergence of innovative chemical design and rigorous biological testing.

Looking ahead, future research will focus on optimizing the synthesis of this compound to improve yield and reduce costs. Additionally, more extensive preclinical studies will be conducted to evaluate its efficacy and safety in animal models. If these studies are successful, clinical trials may be initiated to assess its potential as a therapeutic agent for human diseases.

The significance of this compound extends beyond its immediate applications in medicine. It serves as a valuable tool for researchers studying structure-activity relationships in drug design. By understanding how different functional groups influence biological activity, scientists can develop new strategies for creating more effective drugs with fewer side effects.

In conclusion, the compound with CAS number 1060310-51-1 and product name 2-{4-[2-(2-fluorophenoxy)acetamido]phenyl}-N,N-dimethylacetamide represents a promising advancement in pharmaceutical chemistry. Its unique structural features and potential biological activity make it an attractive candidate for further research and development. As scientific understanding continues to evolve, compounds like this one will play an increasingly important role in addressing complex medical challenges.